5-(1-Methoxybutan-2-yl)isolongifol-5-ene

• Molecular Formula: C20H34O
• Molecular Weight: 290.5 g/mol
• IUPAC Name: (1R,8S)-5-(1-methoxybutan-2-yl)-2,2,7,7-tetramethyltricyclo[6.2.1.01,6]undec-5-ene
• InChI: InChI=1S/C20H34O/c1-7-14(13-21-6)16-9-10-18(2,3)20-11-8-15(12-20)19(4,5)17(16)20/h14-15H,7-13H2,1-6H3/t14?,15-,20-/m0/s1
• InChI Key: VLTVWKKPNYFSMO-NEYBVYDXSA-N
• Isomeric SMILES: CCC(COC)C1=C2[C@@]3(CC[C@@H](C3)C2(C)C)C(CC1)(C)C
• Canonical SMILES: CCC(COC)C1=C2C(C3CCC2(C3)C(CC1)(C)C)(C)C

Description

5-(1-Methoxybutan-2-yl)isolongifol-5-ene is a tricyclic sesquiterpene derivative belonging to the isolongifolene family, characterized by a complex bicyclic framework substituted with a methoxybutyl group. Its molecular formula is C₁₉H₃₀O, with an exact mass of 276.2453 g/mol . The compound features a methoxy (-OCH₃) functional group at the 1-position of the butan-2-yl side chain, distinguishing it from hydroxyl-substituted analogs. This structural modification influences its physicochemical properties, such as polarity, solubility, and reactivity, making it a subject of interest in organic synthesis and natural product chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Isolongifolene Family

Key structural analogs of 5-(1-Methoxybutan-2-yl)isolongifol-5-ene include:

Compound Name	Substituent	Molecular Formula	Exact Mass (g/mol)	Key Differences
5-(1-Hydroxybutan-2-yl)isolongifol-5-ene	-OH at C1 of butan-2-yl	C₁₈H₂₈O	276.2453	Hydroxyl group increases polarity and hydrogen-bonding capacity compared to methoxy.
5-(1-Methoxypropan-2-yl)isolongifol-5-ene	-OCH₃ at C1 of propan-2-yl	C₁₇H₂₈O	260.2140	Shorter side chain (propan-2-yl vs. butan-2-yl) reduces steric bulk.
5-(1-Hydroxypropan-2-yl)isolongifol-5-ene	-OH at C1 of propan-2-yl	C₁₈H₃₀O	262.2297	Hydroxyl group and shorter chain lead to higher solubility in polar solvents.
5-(3-Hydroxybutan-2-yl)isolongifol-5-ene	-OH at C3 of butan-2-yl	C₁₈H₂₈O	276.2453	Hydroxyl position alters stereochemistry and interaction with biological targets.

Key Observations :

• Functional Group Impact : Methoxy-substituted derivatives exhibit lower boiling points and higher lipophilicity compared to hydroxylated analogs, as seen in the mass and solubility differences .

Comparison with Non-Isolongifolene Derivatives

For example:

• Fumagillin : Contains epoxy and methoxy groups, used as an antifungal agent .
• Beta-himachalene : A simpler sesquiterpene lacking oxygenated substituents, primarily studied in essential oils .

Limitations and Contradictions in Evidence

• Data Gaps : Exact biological activity data for 5-(1-Methoxybutan-2-yl)isolongifol-5-ene are absent in the provided evidence, limiting functional comparisons.
• Nomenclature Conflicts: Some sources use non-systematic names (e.g., "isolongifol-4-ene" vs. "isolongifol-5-ene"), complicating direct comparisons .